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Compound of Interest

2-Amino-4-(methylsulfonyl)benzoic
Compound Name: d
aci

Cat. No.: B1271988

The landscape of agrochemical research is continually driven by the need for insecticides with
novel modes of action to combat the development of resistance.[2] 2-Amino-4-
(methylsulfonyl)benzoic acid has emerged as a critical precursor in this field. Its unique
trifunctional structure—an aromatic ring substituted with an amine, a carboxylic acid, and a
methylsulfonyl group—makes it an ideal scaffold for constructing complex molecules like
chlorantraniliprole and cyantraniliprole.[3][4] These second-generation anthranilic diamide
insecticides are renowned for their exceptional potency and selectivity against a spectrum of
lepidopteran pests.[1][5] Their mechanism, the targeted activation of insect ryanodine receptors
(RyRs), induces uncontrolled calcium release from internal stores, leading to muscle paralysis
and cessation of feeding in target pests.[2] Understanding the synthesis and properties of 2-
amino-4-(methylsulfonyl)benzoic acid is therefore fundamental for chemists and biologists
working on the development of next-generation crop protection agents.

Physicochemical and Structural Characteristics

A precise understanding of the chemical and physical properties of 2-Amino-4-
(methylsulfonyl)benzoic acid is crucial for its handling, reaction optimization, and analytical
characterization.

Chemical Identifiers

The compound is uniquely identified by the following descriptors.
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Identifier Value

CAS Number 393085-45-5[6][7]

Molecular Formula CsHsNO4S[8][9]

Molecular Weight 215.23 g/mol [8][9]

IUPAC Name 2-amino-4-methylsulfonylbenzoic acid[8]

Synonyms AMBA, 3-Amino-4-carboxyphenyl methyl
sulfone[8]

InChl Key KFOGGDGNOLZBNY-UHFFFAOYSA-N[9]

Canonical SMILES

CS(=0)(=0)clcce(c(N)c1)C(0)=0]9]

Physical Properties

While extensive experimental data is not publicly available, the following table includes known

and predicted physical properties.

Property Value/Description

Appearance Solid form[9]

Melting Point 211-212 °C (for the related 2-nitro precursor)[10]
Boiling Point 497.8+45.0 °C (Predicted)[10]

Density 1.576 g/cm3 (Predicted)[10]

pKa 1.51+0.25 (Predicted for the carboxylic acid)[10]
Storage Room temperature, protected from light, under

inert gas (Argon)[7]

Synthesis and Purification Workflow

The synthesis of 2-Amino-4-(methylsulfonyl)benzoic acid is a multi-step process that

requires careful control of reaction conditions. The most logical and documented pathway
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involves the synthesis of its nitro-analogue, 2-Nitro-4-(methylsulfonyl)benzoic acid (NMSBA),
followed by a selective reduction of the nitro group.[10][11]

Step 1: Oxidation of Toluene Precursor

[2-Nitro-4-methylsulfonyltoluene] [ Oxidizing Agent (e.g., H202 in H2S04) ]

l Oxidation i
\

@-Nitro-4-(methylsuIfonyl)benzoic acid (NMSBAD

Step 2: Selective Reduction

NMSBA [Reducing Agent (e.g., Hz/Pd-C, Fe/HCI)]

l Reduction i
A

2-Amino-4-(methylsulfonyl)benzoic acid

Click to download full resolution via product page
Caption: General synthetic pathway for 2-Amino-4-(methylsulfonyl)benzoic acid.

Detailed Experimental Protocol: Synthesis via NMSBA
Intermediate

This protocol is a synthesized methodology based on established chemical transformations for
similar substrates.[10][11]

Part A: Oxidation of 2-Nitro-4-methylsulfonyltoluene to NMSBA
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Reaction Setup: To a 500 mL three-necked flask equipped with a mechanical stirrer,
thermometer, and dropping funnel, add 80 g of concentrated sulfuric acid.

Addition of Starting Material: While stirring, slowly add 8.8 g (0.04 mol) of 2-Nitro-4-
methylsulfonyltoluene. Heat the mixture to 60°C to ensure complete dissolution.

Catalyst and Oxidant Addition: Add a catalytic amount of CuO/Al20s. Subsequently, add 22.2
g (0.28 mol) of 45% hydrogen peroxide dropwise via the dropping funnel, maintaining the
temperature between 60-65°C. The addition of an oxidizing agent is the critical step to
convert the toluene's methyl group into a carboxylic acid.

Reaction Monitoring: Stir the mixture vigorously at 60-65°C for 3-4 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

Work-up and Isolation: After completion, cool the reaction mixture to room temperature.
Slowly pour the mixture into an equal volume of ice-cold water to precipitate the product.

Purification: Filter the resulting solid, wash thoroughly with cold water to remove residual
acid, and dry under vacuum. The product, 2-Nitro-4-methylsulfonylbenzoic acid (NMSBA),
should be a pale yellow crystal. A yield of approximately 73-78% can be expected.[11]

Part B: Reduction of NMSBA to 2-Amino-4-(methylsulfonyl)benzoic acid

Reaction Setup: In a hydrogenation vessel, dissolve the synthesized NMSBA (1 equivalent)
in a suitable solvent such as methanol or ethanol.

Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C) to the solution.
The catalyst is crucial for the selective reduction of the nitro group without affecting the
carboxylic acid or sulfonyl groups.

Hydrogenation: Seal the vessel and purge with hydrogen gas. Maintain the hydrogen
pressure (typically 1-3 atm) and stir the reaction at room temperature.

Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen
uptake or by TLC/HPLC analysis.
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» Work-up and Isolation: Upon completion, carefully filter the reaction mixture through a pad of
Celite to remove the Pd/C catalyst.

 Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting
crude solid can be recrystallized from an appropriate solvent system (e.g., ethanol/water) to
yield pure 2-Amino-4-(methylsulfonyl)benzoic acid.

Core Application: Synthesis of Ryanodine Receptor
Activators

The primary and most significant application of 2-Amino-4-(methylsulfonyl)benzoic acid is its
use as a key building block in the synthesis of anthranilic diamide insecticides.[5] It serves as
the starting acid component which, after conversion to an acyl chloride or activation with a
coupling agent, is reacted with a substituted aniline derivative to form the core diamide
structure.

Mechanism of Action of Derived Anthranilic Diamides

Anthranilic diamides synthesized from this precursor act as potent activators of insect
ryanodine receptors (RyRs).[2] These receptors are large-conductance calcium channels
located on the sarcoplasmic reticulum of muscle cells.[12]

» Binding and Activation: The diamide insecticide binds to a specific site on the insect RyR,
which is distinct from the binding site of ryanodine itself.[2][5] This binding event locks the
channel in an open conformation.

o Uncontrolled Calcium Release: The persistently open channel leads to an uncontrolled and
sustained release of stored Ca?* ions from the sarcoplasmic reticulum into the cytoplasm.[2]

» Physiological Effect: This disruption of intracellular calcium homeostasis causes impaired
muscle regulation, leading to rapid cessation of feeding, lethargy, muscle paralysis, and
ultimately, death of the insect.[3]

o Selectivity: A key advantage of these compounds is their high selectivity for insect RyRs over
mammalian isoforms (over 500-fold), which contributes to their favorable safety profile for
non-target organisms.[5]
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Caption: Mechanism of action of anthranilic diamide insecticides on insect ryanodine receptors.

Safety and Handling

Proper handling of 2-Amino-4-(methylsulfonyl)benzoic acid is essential in a laboratory
setting. The compound is classified with several hazards according to the Globally Harmonized
System (GHS).[9]
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Hazard Classification GHS Code Precautionary Statement

- Harmful if swallowed, in
Acute Toxicity (Oral, Dermal,

) H302+H312+H332 contact with skin, or if inhaled.
Inhalation)
[9]
Skin Irritation H315 Causes skin irritation.[9]
o Causes serious eye irritation.
Eye Irritation H319

[9]

" . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.[9]

) ] o Harmful to aquatic life with
Chronic Aquatic Toxicity H412 .
long lasting effects.[9]

Handling Recommendations:
e Use in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid breathing dust.
» Wash hands thoroughly after handling.

» Avoid release to the environment.[9]

Conclusion

2-Amino-4-(methylsulfonyl)benzoic acid is a specialty chemical of high importance in the
field of modern agrochemistry. Its role as a non-negotiable precursor to a leading class of
insecticides underscores the value of understanding its fundamental chemistry. This guide has
provided an in-depth look at its properties, a plausible and detailed synthesis protocol, and the
critical mechanism of action it enables in its downstream products. For researchers in crop
protection and medicinal chemistry, a thorough grasp of this molecule's characteristics is a key
enabler for innovation and the development of effective and selective chemical solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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